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Compound of Interest

Compound Name: Bis(hydroxymethyl)urea

Cat. No.: B073432 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary
Dimethylolurea, also known as 1,3-Bis(hydroxymethyl)urea, is an organic compound with the

CAS number 140-95-4.[1] It appears as a white, odorless powder and is a key chemical

intermediate derived from the reaction of urea and formaldehyde.[1][2][3] While its primary

applications are in industrial settings—notably as a cross-linking agent in the textile, wood, and

adhesive industries—its role as a formaldehyde-releaser and its use in controlled-release

formulations provide areas of interest for broader scientific research.[4][5] This document

provides a comprehensive technical overview of its chemical properties, synthesis protocols,

mechanisms of action, and key applications, with a focus on data-driven presentation and

experimental detail.

Physicochemical and Toxicological Data
Quantitative data regarding the properties and safety of Dimethylolurea are summarized below

for clear reference and comparison.

Table 1: Physicochemical Properties of Dimethylolurea
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Property Value Source

CAS Number 140-95-4 [1][2]

Molecular Formula C₃H₈N₂O₃ [1][4]

Molecular Weight 120.11 g/mol [1][4]

Appearance White powder/solid [2][3]

Melting Point 124-128°C (decomposes) [6]

Density ~1.34 g/cm³ [2][6]

Water Solubility 150 g/L [2]

Flash Point >100°C [2][6]

pKa 12.14 ± 0.46 (Predicted) [2]

LogP -2.610 (Estimated) [2]

Table 2: Safety and Hazard Information
Hazard Identification Value/Statement Source

GHS Pictogram GHS07 (Exclamation Mark) [2]

GHS Signal Word Warning [2]

Hazard Statements
H319: Causes serious eye

irritation
[2]

RTECS Number YS2716350 [2][7]

Primary Hazard

Formaldehyde releaser; can

cause allergic contact

dermatitis

[4][5]

Autoignition Temperature >200°C [8]

Synthesis and Core Mechanisms
Synthesis Pathway
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Dimethylolurea is produced industrially through the condensation reaction of one mole of urea

with two moles of formaldehyde.[2] The reaction is typically conducted in an aqueous solution

under controlled temperature and pH. It is a hydroxymethylation process where formaldehyde

adds to the amino groups of urea.

Reaction Conditions

Urea
(NH₂CONH₂)

Dimethylolurea
(HOCH₂NHCONHCH₂OH)

Formaldehyde (2 eq.)
(CH₂O)

+

Aqueous Solution
Temp < 40°C

Alkaline Catalyst

Click to download full resolution via product page

Caption: Synthesis of Dimethylolurea from Urea and Formaldehyde.

Experimental Protocol: Industrial Synthesis
This protocol is a generalized representation of the industrial production of Dimethylolurea.

Reaction Setup: A stirred vessel is charged with an aqueous solution of formaldehyde.

Neutralization: The formaldehyde solution is neutralized to a slightly alkaline pH using a base

like triethanolamine.[2]

Reactant Addition: Urea is added to the vessel in a 1:2 molar ratio (Urea:Formaldehyde). The

addition is performed with cooling to maintain the reaction temperature below 40°C, as the

reaction is slightly exothermic.[2]
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Reaction Period: The mixture is stirred for several hours to allow for the formation of

Dimethylolurea.[2] The progress of the reaction can be monitored by measuring the

decrease in free formaldehyde.

Crystallization: After the reaction is complete, the mixture is cooled to room temperature.

Dimethylolurea crystals form upon cooling.[2]

Purification and Drying: The resulting crystals are separated from the solution. Purification

can be achieved by recrystallization from 75% aqueous ethanol.[1][2]

Final Product: The purified product is dried, often in a spray-drying tower, to yield a white

powder.[2]

Core Mechanism of Action: Cross-Linking
The utility of Dimethylolurea stems from its ability to act as a cross-linking agent. The two

hydroxymethyl (-CH₂OH) groups are reactive and can form covalent bonds with functional

groups on other molecules, such as the hydroxyl (-OH) groups in cellulose or the amino (-NH)

groups in other urea molecules. This reaction typically occurs under heat and often with an acid

catalyst, resulting in the formation of stable methylene (-CH₂-) or dimethylene ether (-CH₂-O-

CH₂-) linkages and the release of water.[9] This network of cross-links imparts stability and

rigidity to the treated material.
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Caption: General mechanism of substrate cross-linking by Dimethylolurea.

Key Applications and Methodologies
Textile Finishing
Dimethylolurea is extensively used as a finishing agent to impart crease-resistance and shrink-

proofing to cotton and other cellulosic fabrics.[1][2] The cross-linking of cellulose chains

prevents the formation of hydrogen bonds between them, which is the primary cause of

wrinkling.[10]

The following diagram outlines the standard "pad-dry-cure" process used in the textile industry

to apply Dimethylolurea.
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Caption: Standard experimental workflow for treating fabric with Dimethylolurea.

Wood Modification
Similar to its application in textiles, Dimethylolurea is used to modify wood to improve its

dimensional stability and durability.[11][12] The chemical penetrates the wood's cell wall and

cross-links with cellulose, hemicellulose, and lignin. This bulking of the cell wall reduces

swelling and shrinkage and increases resistance to fungal decay and weathering.[12][13]

Urea-Formaldehyde (UF) Resins and Adhesives
Dimethylolurea is a crucial intermediate in the production of urea-formaldehyde (UF) resins.[5]

In this process, the initial hydroxymethylation to form mono- and dimethylolurea is followed by a

condensation step under acidic conditions. The methylol groups react with other urea

molecules to form methylene bridges, leading to the growth of a three-dimensional polymer
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network that constitutes the resin, which is widely used as an adhesive in wood products like

particleboard and plywood.[9][14]

Controlled-Release Fertilizers
Dimethylolurea is a component of some slow-release nitrogen fertilizers.[15] It is part of a

mixture of methylene urea polymers with limited water solubility.[16] In the soil, these polymers

are slowly broken down by microbial action, gradually releasing water-soluble nitrogen that

plants can absorb.[16] This controlled release mechanism improves nutrient use efficiency and

reduces nitrogen loss to the environment through leaching or volatilization.[17][18]

Conclusion
Dimethylolurea (CAS 140-95-4) is a versatile chemical primarily defined by its bifunctional

reactive hydroxymethyl groups. Its ability to form stable cross-links is the foundation of its

widespread industrial use in enhancing the properties of cellulosic materials like cotton and

wood, and in the formation of urea-formaldehyde resins. While not a direct therapeutic agent,

its chemistry is relevant to drug development professionals in the context of controlled-release

mechanisms and the study of formaldehyde-releasing compounds. The detailed protocols and

mechanisms outlined in this guide provide a solid technical foundation for researchers working

with or investigating this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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